4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride

• Molecular Formula: C6H16Cl2N2OS
• Molecular Weight: 235.17 g/mol
• IUPAC Name: 1-imino-4-methyl-1-oxothian-4-amine;dihydrochloride
• InChI: InChI=1S/C6H14N2OS.2ClH/c1-6(7)2-4-10(8,9)5-3-6;;/h8H,2-5,7H2,1H3;2*1H
• InChI Key: AKENPRHILDDRQE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=N)(=O)CC1)N.Cl.Cl

Description

4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride is a versatile chemical compound with numerous scientific applications. It is known for its unique structure and properties, making it valuable in various fields such as pharmaceuticals, materials science, and more .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride typically involves the reaction of 1,4-diamino-4-methyl-2,3,4,5-tetrahydro-1lambda6-thiopyran 1-oxide with hydrochloric acid. The reaction conditions often include controlled temperature and pH to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures to maintain consistency and purity. The process may also include purification steps such as recrystallization or chromatography to achieve the desired product specifications .

Chemical Reactions Analysis

Types of Reactions

4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide, potassium permanganate, sodium borohydride, and lithium aluminum hydride. The reaction conditions vary depending on the desired outcome but often involve controlled temperature, pH, and solvent choice .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines .

Scientific Research Applications

4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biochemical assays and studies involving enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes, affecting biochemical processes at the molecular level. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1-imino-4-(methylamino)-1lambda6-thian-1-one: This compound has a similar structure but differs in its functional groups and properties.

1,4-diamino-4-methyl-2,3,4,5-tetrahydro-1lambda6-thiopyran 1-oxide: Another related compound with distinct chemical behavior and applications.

Uniqueness

4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride stands out due to its unique combination of functional groups and its versatility in various scientific applications. Its ability to undergo multiple types of chemical reactions and its potential in diverse research fields make it a valuable compound .